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Compound of Interest

Compound Name: Isothiazole-4-carboxylic acid

Cat. No.: B1314003 Get Quote

Before any handling or disposal, a thorough understanding of the chemical's properties and

hazards is paramount. Isothiazole-4-carboxylic acid is a heterocyclic organic compound that

requires careful management due to its irritant properties.

Table 1: Chemical and Physical Properties of Isothiazole-4-carboxylic Acid

Property Value Source

CAS Number 822-82-2 [1][2]

Molecular Formula C₄H₃NO₂S [1][2]

Molecular Weight 129.14 g/mol [1][2]

Appearance Solid

Hazard Statements H302, H315, H319, H335 [1]

| Signal Word | Warning |[3] |

The primary hazards associated with this compound are significant. According to the Globally

Harmonized System (GHS), it is classified as:

Harmful if swallowed (H302)[1]

Causes skin irritation (H315)[1][3][4]
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Causes serious eye irritation (H319)[1][3][4]

May cause respiratory irritation (H335)[1][3][4]

These classifications necessitate the use of stringent engineering controls and personal

protective equipment to prevent exposure during handling and disposal.

Risk Mitigation: Engineering Controls and Personal
Protective Equipment (PPE)
The foundation of safe disposal is preventing exposure. This is achieved through a combination

of engineering controls and appropriate PPE.

Engineering Controls
All handling and preparation for the disposal of Isothiazole-4-carboxylic acid must be

conducted in a certified chemical fume hood.[5] This is critical to contain dust and vapors,

preventing respiratory exposure.[4][5] The laboratory must also be equipped with an easily

accessible safety shower and eyewash station.[4][5][6]

Personal Protective Equipment (PPE)
The selection of PPE is not merely a checklist; it is a critical barrier between the researcher and

potential harm.

Table 2: Required PPE for Handling Isothiazole-4-carboxylic Acid Waste
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Body Part PPE Item
Rationale and
Specifications

Source

Hands
Chemical-Resistant
Gloves

Nitrile or neoprene
gloves are
recommended to
protect against
skin irritation.
Always inspect
gloves for
degradation or
punctures before
use. For prolonged
contact, consider
double-gloving.

[5][7][8]

Eyes/Face
Safety Goggles &

Face Shield

Chemical splash

goggles are

mandatory to prevent

eye irritation.[7][8] A

face shield should be

worn over goggles

during procedures

with a higher risk of

splashing.

[7][8]

Body Laboratory Coat

A flame-resistant lab

coat provides a

primary barrier against

accidental spills.

Ensure it is fully

buttoned.

[9]

Respiratory Respirator (if needed) While a fume hood is

the primary control, if

engineering controls

are insufficient or

during a large spill

cleanup, a NIOSH-

[3][5]
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Body Part PPE Item
Rationale and
Specifications

Source

approved respirator

with appropriate

cartridges for organic

vapors and acid gases

should be used based

on a formal risk

assessment.

| Feet | Closed-Toed Shoes | Shoes must fully cover the feet to protect against spills. |[5] |

Immediate Response: Spill Management Protocol
Accidents can happen despite the best precautions. A clear, rehearsed spill response plan is

essential.

Step-by-Step Spill Cleanup Procedure:

Alert and Isolate: Immediately alert personnel in the vicinity. If the spill is large or outside of a

containment hood, evacuate the area.

Don PPE: Before addressing the spill, don the full PPE outlined in Table 2.

Contain the Spill: For a solid spill, prevent further spread. Avoid actions that could generate

dust.

Clean the Spill: Carefully sweep or vacuum the solid material.[3][4][6] Do not use water to

clean the initial spill, as this could create a solution that is harder to contain. Place the

collected material into a designated, sealable, and clearly labeled hazardous waste

container.

Decontaminate: Wipe the spill area with a suitable solvent (e.g., soap and water), followed

by clean water. Collect all cleaning materials (wipes, etc.) as hazardous waste.
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Dispose of Contaminated Materials: All materials used for cleanup, including contaminated

PPE, must be placed in the hazardous waste container.

Report: Report the incident to your institution's Environmental Health & Safety (EHS)

department.

Systematic Disposal: A Step-by-Step Guide
The disposal of Isothiazole-4-carboxylic acid is governed by local, state, and federal

regulations. The fundamental principle is that chemical waste generators are responsible for

correctly identifying and classifying their waste.[6]

Waste Characterization
Under the U.S. Environmental Protection Agency (EPA) Resource Conservation and Recovery

Act (RCRA), a chemical waste is considered hazardous if it is specifically listed or if it exhibits

one of four characteristics: ignitability, corrosivity, reactivity, or toxicity.[10][11]

Isothiazole-4-carboxylic acid is not specifically listed as a P- or U-series hazardous waste.[6]

However, as a carboxylic acid, it may be classified as hazardous waste if, in solution, it exhibits

the characteristic of corrosivity (EPA Waste Code D002), defined as having a pH of 2 or less.

[11] Therefore, all waste containing this acid must be managed as hazardous waste.

Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Isothiazole-4-carboxylic acid waste.
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Disposal Decision Workflow for Isothiazole-4-carboxylic Acid

Generate Waste
(Pure chemical, contaminated labware, spill debris)

Is the waste container compatible and properly labeled?
'Hazardous Waste, Isothiazole-4-carboxylic Acid'

Segregate from Incompatible Materials
(Bases, Oxidizers)

Yes

Store in Satellite Accumulation Area
(Secondary Containment, <1 year)

Schedule Pickup with Certified
Hazardous Waste Contractor

Final Disposal Method
(Determined by Contractor)

High-Temperature Incineration

Typical for Organics

Secure Chemical Landfill

Post-treatment Residue

Click to download full resolution via product page

Caption: Decision workflow for compliant disposal of isothiazole-4-carboxylic acid.

Detailed Disposal Protocol
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Objective: To safely collect, store, and transfer Isothiazole-4-carboxylic acid waste for final

disposal by a licensed professional.

Materials:

Designated hazardous waste container (HDPE or glass, compatible with acids)[12]

Hazardous waste labels

Secondary containment bin

Full PPE (as per Table 2)

Procedure:

Waste Collection:

Collect all waste containing Isothiazole-4-carboxylic acid—including unused pure

chemical, contaminated labware (pipette tips, wipes), and spill cleanup debris—in a

designated waste container.[12]

Causality: Do not mix hazardous waste with non-hazardous waste; this only increases the

volume and cost of disposal.[12] Keep waste streams separate and well-documented.

Labeling:

Immediately label the waste container with a completed hazardous waste tag. The label

must include:

The words "Hazardous Waste"

The full chemical name: "Isothiazole-4-carboxylic acid"

The specific hazards (e.g., "Irritant," "Harmful if Swallowed")

The accumulation start date.
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Trustworthiness: Proper labeling is a regulatory requirement and ensures that everyone

who handles the container understands its contents and associated dangers.

Segregation and Storage:

Store the sealed waste container in a designated Satellite Accumulation Area.

Place the container within a secondary containment bin to mitigate leaks or spills.

Crucially, store this waste away from incompatible materials, particularly bases (to prevent

violent neutralization reactions) and strong oxidizing agents.[12][13]

Expertise: Storing acids and bases separately is a fundamental laboratory safety rule to

prevent accidental and potentially dangerous reactions.

Arranging Final Disposal:

Do not attempt to treat the chemical waste in-house (e.g., via neutralization) unless you

have specific training and protocols approved by your EHS department.[14]

Contact your institution's EHS office to arrange for pickup by a licensed and certified

hazardous waste disposal company.[9][15]

The contractor will transport the waste to a permitted Treatment, Storage, and Disposal

Facility (TSDF).

Final Disposition:

The most common and effective disposal method for organic compounds like Isothiazole-
4-carboxylic acid is high-temperature incineration.[16][17]

Mechanism: Incineration at temperatures typically above 850°C with sufficient residence

time ensures the complete destruction of the organic molecule, breaking it down into

simpler, less harmful components like carbon dioxide, water, sulfur oxides, and nitrogen

oxides.[3][4][17] These gaseous byproducts are then treated in the incinerator's exhaust

gas cleaning system. Ash and other residues are collected and typically disposed of in a

secure hazardous waste landfill.[18]
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By adhering to this comprehensive guide, researchers and laboratory professionals can ensure

the safe and compliant disposal of Isothiazole-4-carboxylic acid, upholding the highest

standards of laboratory safety and environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Understanding Isothiazole-4-carboxylic Acid: Hazard
Profile]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1314003#isothiazole-4-carboxylic-acid-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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